molecular formula C11H22O5 B8292905 1,1-Diethoxy-4,4-dimethoxypentan-3-one

1,1-Diethoxy-4,4-dimethoxypentan-3-one

Cat. No.: B8292905
M. Wt: 234.29 g/mol
InChI Key: CROQKNMBSFZGQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1-Diethoxy-4,4-dimethoxypentan-3-one is a useful research compound. Its molecular formula is C11H22O5 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H22O5

Molecular Weight

234.29 g/mol

IUPAC Name

1,1-diethoxy-4,4-dimethoxypentan-3-one

InChI

InChI=1S/C11H22O5/c1-6-15-10(16-7-2)8-9(12)11(3,13-4)14-5/h10H,6-8H2,1-5H3

InChI Key

CROQKNMBSFZGQX-UHFFFAOYSA-N

Canonical SMILES

CCOC(CC(=O)C(C)(OC)OC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Boron trifluoride etherate (17.03 g, 120.0 mmol) was added dropwise over 15 min to a cooled (−40° C.) solution of triethyl orthoformate (14.82 g, 100.0 mmol) in dichloromethane (50 ml). Stirring was continued for 10 min then the solution was transferred to an ice-water bath and stirred at 0° C. for 20 min. The mixture was cooled to −78° C., and 3,3-dimethoxy-2-butanone (6.61 g, 50.0 mmol) added followed by dropwise addition of N,N-diisopropylethylamine (19.39 g, 150.0 mmol) over 15 min. Stirring was continued for 1 h then the solution was poured onto a vigorously stirred mixture of saturated sodium hydrogencarbonate solution (500 ml) and dichloromethane (200 ml). The organic phase was separated, washed with ice-cold 1M sulfuric acid solution (2×500 ml) and ice-cold water (2×500 ml), dried over anhydrous sodium sulfate solution and evaporated to give 1,1-diethoxy-4,4-dimethoxypentan-3-one (11.72 g, 100%) as an orange oil.
Quantity
17.03 g
Type
reactant
Reaction Step One
Quantity
14.82 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
6.61 g
Type
reactant
Reaction Step Three
Quantity
19.39 g
Type
reactant
Reaction Step Four
Quantity
500 mL
Type
reactant
Reaction Step Five
Quantity
200 mL
Type
solvent
Reaction Step Five

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